(S)-N-[4-[[(2-Amino-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-L-glutamic Acid Mono(4-methylbenzenesulfonate)
CAS No.:
Cat. No.: VC16488868
Molecular Formula: C26H33N7O9S
Molecular Weight: 619.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C26H33N7O9S |
|---|---|
| Molecular Weight | 619.6 g/mol |
| IUPAC Name | 2-[[4-[(2-amino-4-oxo-4a,5,6,7-tetrahydro-3H-pteridin-6-yl)methylamino]benzoyl]amino]-5-hydroperoxypentanoic acid;4-methylbenzenesulfonic acid |
| Standard InChI | InChI=1S/C19H25N7O6.C7H8O3S/c20-19-25-15-14(17(28)26-19)23-12(9-22-15)8-21-11-5-3-10(4-6-11)16(27)24-13(18(29)30)2-1-7-32-31;1-6-2-4-7(5-3-6)11(8,9)10/h3-6,12-14,21,23,31H,1-2,7-9H2,(H,24,27)(H,29,30)(H3,20,22,25,26,28);2-5H,1H3,(H,8,9,10) |
| Standard InChI Key | AKJZWWRVQRFAFG-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)O.C1C(NC2C(=O)NC(=NC2=N1)N)CNC3=CC=C(C=C3)C(=O)NC(CCCOO)C(=O)O |
Introduction
Chemical Identity and Structural Characteristics
Molecular and Structural Data
The compound’s chemical identity is defined by its systematic IUPAC name and key identifiers:
| Property | Value |
|---|---|
| CAS Number | 144077-69-0 |
| Molecular Formula | |
| Molecular Weight | 617.63 g/mol |
| Synonyms | (6S)-Tetrahydrofolic Acid p-Toluenesulfonate Salt |
| MDL Number | MFCD31562874 |
The structure comprises a tetrahydrofolic acid backbone conjugated to a p-toluenesulfonate group via an amide linkage. The pteridinyl core contains a 2-amino-4-oxo moiety, while the glutamic acid residue ensures solubility in aqueous environments .
Stereochemical Configuration
The "(S)" designation indicates the stereospecific configuration at the sixth carbon of the tetrahydrofolic acid moiety, which is critical for its biological activity. This configuration aligns with the natural (6S)-form of tetrahydrofolate, ensuring compatibility with enzymatic binding sites .
Synthesis and Production
Laboratory-Scale Synthesis
The synthesis involves two primary steps:
-
Reduction of Folic Acid: Folic acid is reduced to tetrahydrofolic acid using sodium borohydride () under inert atmospheric conditions to prevent oxidation.
-
Sulfonation: The tetrahydrofolic acid intermediate reacts with p-toluenesulfonic acid in the presence of a base such as triethylamine, forming the p-toluenesulfonate salt via proton transfer .
Industrial Manufacturing
Industrial processes optimize yield and purity through:
-
Continuous-Flow Reactors: To maintain precise temperature control during reduction.
-
Crystallization Techniques: Ethanol-water mixtures precipitate the product with >98% purity.
Chemical Properties and Reactivity
Stability and Solubility
The p-toluenesulfonate group significantly enhances stability against oxidative degradation compared to unmodified tetrahydrofolic acid. Solubility in water exceeds 50 mg/mL at 25°C, facilitating its use in biochemical assays .
Reaction Pathways
| Reaction Type | Reagents/Conditions | Products |
|---|---|---|
| Oxidation | , pH 7.4 | Dihydrofolic Acid |
| Reduction | , EtOH | Fully reduced folate derivatives |
| Substitution | Thiols, amines | Functionalized folate analogs |
Research Applications
Biochemical Studies
The compound is employed as a cofactor in enzymatic assays involving:
-
Methylenetetrahydrofolate Reductase (MTHFR): Critical for folate cycle analysis.
-
Thymidylate Synthase: For studying nucleotide biosynthesis .
Pharmaceutical Development
As a stable folate source, it is investigated for:
-
Folate Deficiency Therapies: Improved bioavailability over folic acid.
-
Chemotherapy Adjuvants: To mitigate toxicity of antifolate drugs.
Mechanism of Action
The compound serves as a one-carbon unit donor in metabolic pathways, including:
-
Purine and Pyrimidine Synthesis: Via formyl and methyl group transfer.
-
Homocysteine Remethylation: Supporting cardiovascular health through homocysteine regulation .
Comparative Analysis with Analogous Compounds
| Compound | Stability | Solubility | Biological Activity |
|---|---|---|---|
| Folic Acid | Low | Moderate | Pro-drug requiring reduction |
| (6S)-Tetrahydrofolic Acid | Moderate | High | Direct cofactor activity |
| This Compound | High | Very High | Enhanced pharmacokinetics |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume